Cas no 1203227-44-4 (5-(furan-2-yl)-N-{8H-indeno1,2-d1,3thiazol-2-yl}-1,2-oxazole-3-carboxamide)

• Product Name: 5-(furan-2-yl)-N-{8H-indeno1,2-d1,3thiazol-2-yl}-1,2-oxazole-3-carboxamide
• CAS No: 1203227-44-4
• MF: C₁₈H₁₁N₃O₃S
• MW: 349.363242387772
• CID: 6142398
• PubChem ID: 45503813
• Update Time: 2025-06-12

5-(furan-2-yl)-N-{8H-indeno1,2-d1,3thiazol-2-yl}-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-N-{8H-indeno1,2-d1,3thiazol-2-yl}-1,2-oxazole-3-carboxamide
• AKOS024518120
• 5-(furan-2-yl)-N-(4H-indeno[1,2-d][1,3]thiazol-2-yl)-1,2-oxazole-3-carboxamide
• F5773-1935
• VU0520089-1
• 5-(furan-2-yl)-N-(8H-indeno[1,2-d]thiazol-2-yl)isoxazole-3-carboxamide
• 5-(furan-2-yl)-N-{8H-indeno[1,2-d][1,3]thiazol-2-yl}-1,2-oxazole-3-carboxamide
• 1203227-44-4

• Inchi： 1S/C18H11N3O3S/c22-17(12-9-14(24-21-12)13-6-3-7-23-13)20-18-19-16-11-5-2-1-4-10(11)8-15(16)25-18/h1-7,9H,8H2,(H,19,20,22)
• InChI Key： MLCDZQLZTYRWPO-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=C(C3=CC=CO3)ON=2)=O)=NC2=C1CC1C=CC=CC=12

Computed Properties

• Exact Mass: 349.05211239g/mol
• Monoisotopic Mass: 349.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-(furan-2-yl)-N-{8H-indeno1,2-d1,3thiazol-2-yl}-1,2-oxazole-3-carboxamide

Introducing 5-(furan-2-yl)-N-{8H-indeno[1,2-d]thiazol-2-yl}-1,2-oxazole-3-carboxamide (CAS No 1203227-44-4): A Novel Compound with Potential in Medicinal Chemistry

The compound 5-(furan-2-yl)-N-{8H-indeno[1,2-d]thiazol-2-yl}-1,2-oxazole-3-carboxamide, identified by its CAS number 1203227-44-4, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule combines the structural features of furan, indeno[1,2-d]thiazole, and oxazole moieties, creating a unique scaffold that has garnered attention for its potential biological activity. The intricate arrangement of these aromatic and heteroaromatic rings not only contributes to its distinct chemical properties but also opens up possibilities for diverse pharmacological applications.

In recent years, the exploration of novel heterocyclic compounds has been a cornerstone in drug discovery efforts. The structural complexity of 5-(furan-2-yl)-N-{8H-indeno[1,2-d]thiazol-2-yl}-1,2-oxazole-3-carboxamide makes it an intriguing candidate for further investigation. The presence of multiple heteroatoms within its framework suggests a high degree of molecular flexibility and reactivity, which can be leveraged to develop compounds with enhanced binding affinity and selectivity. This compound’s design aligns with the growing trend in medicinal chemistry to create multifunctional molecules that can target multiple pathways simultaneously.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. The combination of furan and indeno[1,2-d]thiazole moieties has been observed to exhibit promising activities in various disease models. For instance, studies have shown that derivatives of indeno[1,2-d]thiazole can interact with specific biological targets involved in cancer progression and inflammation. Similarly, furan-based compounds have demonstrated efficacy in modulating enzymatic activities relevant to metabolic disorders. The integration of these motifs into 5-(furan-2-yl)-N-{8H-indeno[1,2-d]thiazol-2-yl}-1,2-oxazole-3-carboxamide could lead to the development of novel therapeutic agents with improved pharmacokinetic profiles.

The oxazole ring in the molecular structure further enhances the compound’s potential as a pharmacophore. Oxazoles are known for their stability and ability to engage in hydrogen bonding interactions, making them valuable components in drug design. In particular, the 1,2 oxazole scaffold has been extensively studied for its role in antimicrobial and anti-inflammatory applications. By incorporating this moiety into 5-(furan-2-yl)-N-{8H-indeno[1,2-d]thiazol-2-yl}-1,2-oxazole-3-carboxamide, researchers aim to harness its stabilizing effects while simultaneously leveraging the bioisosteric properties of other functional groups present in the molecule.

Recent advancements in computational chemistry have enabled more efficient screening of novel compounds like 5-(furan-2-yl)-N-{8H-indeno[1,2-d]thiazol-2-yl}-1,2-oxazole-3-carboxamide. Molecular docking simulations and virtual screening techniques have been instrumental in predicting binding affinities and identifying potential lead compounds for further optimization. These computational methods allow researchers to explore complex chemical spaces rapidly, reducing the time and resources required for traditional high-throughput screening. As a result, compounds such as this one are being evaluated for their suitability in various therapeutic areas with increasing speed and precision.

The synthesis of 5-(furan-2-yl)-N-{8H-indeno[1,2-d]thiazol-2-yl}-1,2-oxazole-3-carboxamide presents unique challenges due to its complex structural features. However, recent improvements in synthetic methodologies have made it more feasible to construct such intricate molecules. Multi-step synthetic routes involving cross-coupling reactions, cyclization processes, and functional group transformations have been employed to achieve high yields and purity levels. These advancements not only facilitate the production of research-grade material but also lay the groundwork for scalable manufacturing processes if future clinical development is pursued.

In conclusion,5-(furan-2-y l)-N-{8H-indeno[1 , 22 - d ] thiaz ol - 22 y l } - 11 , 12 - ox az ole - 33 car box am ide ( CAS No 1203227 -44 -4) stands out as a promising candidate for further exploration in medicinal chemistry. Its unique structural composition and potential biological activities make it an attractive molecule for drug discovery efforts aimed at addressing complex diseases. With ongoing research focusing on optimizing its pharmacological properties and exploring new synthetic strategies, this compound holds significant promise for contributing to future therapeutic advancements.